8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine

• IUPAC Name: 8-fluoro-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C8H8FNO/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-3,10H,4-5H2
• InChI Key: TUSAJTKBOABBTR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=CC=C2F
• Molecular Formula: C8H8FNO
• DSSTOX Substance ID: DTXSID30585698
• Molecular Weight: 153.15 g/mol
• CAS No.: 898832-40-1

Description

8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine (8-F-DHBO) is a heterocyclic compound belonging to the class of benzoxazepines. It is a highly versatile molecule with a wide range of applications in scientific research, from drug design and synthesis to the study of biochemical and physiological effects. 8-F-DHBO has been studied extensively and is known to possess a variety of useful properties, including high solubility in water, good thermal and chemical stability, and low toxicity.

Scientific Research Applications

Herbicidal Activity

8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine derivatives have been extensively studied for their herbicidal properties. Huang et al. (2005) synthesized various derivatives, including flumioxazin, which inhibits protoporphyrinogen oxidase (protox) and shows high efficacy in controlling certain weeds like velvetleaf and crabgrass. This compound is also noted for its safety to crops like cotton and maize when applied pre-emergently (Huang et al., 2005). Similarly, derivatives like N-(7-Fluoro-3-oxo-3,4-dihydro-2H-benzo[b]oxazin-6-yl) acetamide have been prepared for their herbicidal potential, displaying control efficacy against Amaranthus spinosus (Huang Ming-zhi & Min Zhong-cheng, 2006).

Antimicrobial Applications

The antimicrobial properties of this compound derivatives have also been explored. Fang et al. (2011) found that certain derivatives exhibit potent antimicrobial activity against Gram-positive and Gram-negative bacteria, with fluorine atoms playing a crucial role in enhancing these properties (Fang et al., 2011). Additionally, Bollu et al. (2017) synthesized triazole-functionalized derivatives that showed significant antimicrobial activities, further validated by molecular docking studies (Bollu et al., 2017).

Synthesis Methods and Applications

Innovative synthesis methods for this compound derivatives have been developed, contributing to various applications. A study by 詹淑婷 (2012) introduced a new synthesis method starting from 2-aminophenol, leading to the creation of several derivatives (詹淑婷, 2012). Another approach by Kushwaha et al. (2020) presented a green, catalyst-free, one-pot synthesis method for constructing substitutedderivatives, offering a broad scope for creating various functionally substituted benzoxazine scaffolds (Kushwaha et al., 2020).

Antiproliferative Activity

The antiproliferative activities of this compound derivatives have also been investigated. Pawar et al. (2017) synthesized sulfonamide derivatives and evaluated their in vitro antiproliferative activity against various cancer cell lines, finding that some compounds showed promising activity (Pawar et al., 2017).

Dual Thromboxane A2 Receptor Antagonists and Prostacyclin Receptor Agonists

Ohno et al. (2006) developed 3,4-dihydro-2H-benzo[1,4]oxazin-8-yloxyacetic acid derivatives, which act as dual-acting agents to block the thromboxane A2 receptor and activate the prostacyclin receptor. These compounds present a novel approach for treatment in anti-thrombotic and cardiovascular fields (Ohno et al., 2006).

5-HT6 Receptor Antagonists

A study by Zhao et al. (2007) explored the potential of 3,4-dihydro-2H-benzo[1,4]oxazine derivatives as 5-HT6 receptor antagonists. This research revealed subnanomolar affinities for the 5-HT6 receptor and good brain penetration in rats, showing promise for the development of treatments targeting neurological disorders (Zhao et al., 2007).

Safety and Hazards

The safety information for “8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine” includes several hazard statements: H302, H315, H319, H332, H335. Precautionary statements include P261, P280, P305, P338, P351.

Biochemical Analysis

Biochemical Properties

8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to interact with enzymes involved in oxidative stress responses, potentially modulating their activity to enhance cellular defense mechanisms . Additionally, this compound may bind to specific proteins, altering their conformation and function, which can have downstream effects on various biochemical pathways .

Cellular Effects

The effects of this compound on cells are multifaceted. It influences cell signaling pathways, gene expression, and cellular metabolism. Studies have demonstrated that this compound can modulate signaling pathways related to cell survival and apoptosis, thereby affecting cell fate decisions . Furthermore, it has been observed to alter gene expression profiles, leading to changes in the expression of genes involved in metabolic processes and stress responses . These changes can impact cellular metabolism, potentially enhancing the cell’s ability to cope with environmental stressors .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, influencing their activity. For example, it may inhibit or activate enzymes by binding to their active sites, thereby modulating their catalytic activity . Additionally, this compound can affect gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific environmental conditions . Long-term exposure to this compound has been associated with sustained changes in cellular function, including alterations in metabolic activity and stress response pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exert beneficial effects, such as enhancing cellular defense mechanisms and improving metabolic efficiency . At higher doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .